2,4-dichloro-N-ethyl-N-(2-methylphenyl)benzamide

• IUPAC Name: 2,4-dichloro-N-ethyl-N-(2-methylphenyl)benzamide
• InChI: InChI=1S/C16H15Cl2NO/c1-3-19(15-7-5-4-6-11(15)2)16(20)13-9-8-12(17)10-14(13)18/h4-10H,3H2,1-2H3
• InChI Key: FLJCIOPUVWBENL-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1=CC=CC=C1C)C(=O)C2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C16H15Cl2NO
• Molecular Weight: 308.2 g/mol

Description

2,4-dichloro-N-ethyl-N-(2-methylphenyl)benzamide, also known as 'BAM', is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

BAM exerts its effects by inhibiting the activity of a specific enzyme called fatty acid amide hydrolase (FAAH). FAAH is responsible for breaking down a class of molecules called endocannabinoids, which play a crucial role in various physiological processes such as pain sensation, appetite regulation, and inflammation. By inhibiting FAAH, BAM increases the levels of endocannabinoids, leading to various physiological effects.
Biochemical and Physiological Effects:
BAM has been shown to have various biochemical and physiological effects, including analgesic, anti-inflammatory, and anti-cancer properties. In preclinical studies, BAM has been shown to reduce pain sensitivity and inflammation in animal models. It has also been shown to inhibit the growth of cancer cells in vitro and in vivo.

Advantages and Limitations for Lab Experiments

One of the main advantages of BAM is its selectivity towards FAAH, which makes it a useful tool for studying the role of endocannabinoids in various physiological processes. However, one limitation of BAM is its relatively low potency compared to other FAAH inhibitors, which may require higher concentrations to achieve the desired effects.

Future Directions

There are several future directions for research on BAM. One area of interest is the development of more potent and selective FAAH inhibitors based on the structure of BAM. Another area of interest is the investigation of the potential therapeutic applications of BAM in various diseases, including pain, inflammation, and cancer. Additionally, the use of BAM as a building block for the synthesis of functional materials is an area of active research.

Scientific Research Applications

BAM has been extensively studied for its potential applications in various fields, including agriculture, medicine, and materials science. In agriculture, BAM has been shown to have herbicidal properties and can be used as a selective herbicide to control weeds in crops. In medicine, BAM has been investigated for its potential as an anti-cancer agent and has shown promising results in preclinical studies. In materials science, BAM has been used as a building block for the synthesis of functional materials such as metal-organic frameworks.